Cas no 1537484-83-5 (3,3-dimethyl-1-4-(propan-2-yl)phenylcyclobutane-1-carboxylic acid)

• Product Name: 3,3-dimethyl-1-4-(propan-2-yl)phenylcyclobutane-1-carboxylic acid
• CAS No: 1537484-83-5
• MF: C₁₆H₂₂O₂
• MW: 246.344685077667
• MDL: MFCD20884621
• CID: 5101463
• PubChem ID: 65000304
• Update Time: 2025-10-12

3,3-dimethyl-1-4-(propan-2-yl)phenylcyclobutane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3,3-dimethyl-1-[4-(propan-2-yl)phenyl]cyclobutane -1-carboxylic acid
• 3,3-dimethyl-1-4-(propan-2-yl)phenylcyclobutane-1-carboxylic acid

• MDL： MFCD20884621
• Inchi： 1S/C16H22O2/c1-11(2)12-5-7-13(8-6-12)16(14(17)18)9-15(3,4)10-16/h5-8,11H,9-10H2,1-4H3,(H,17,18)
• InChI Key： RBQKQRXODLTCAQ-UHFFFAOYSA-N
• SMILES： C1(C2=CC=C(C(C)C)C=C2)(C(O)=O)CC(C)(C)C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Aromatic monoterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Monoterpenoids Aromatic monoterpenoids

Additional information on 3,3-dimethyl-1-4-(propan-2-yl)phenylcyclobutane-1-carboxylic acid

Professional Introduction to 3,3-dimethyl-1-4-(propan-2-yl)phenylcyclobutane-1-carboxylic Acid (CAS No. 1537484-83-5)

3,3-dimethyl-1-4-(propan-2-yl)phenylcyclobutane-1-carboxylic acid, with the CAS number 1537484-83-5, is a compound that has garnered significant attention in the field of chemical and pharmaceutical research. This molecule, characterized by its intricate structural framework, presents a unique combination of aromatic and cycloalkane moieties, making it a subject of interest for various applications in medicinal chemistry and drug development.

The structural composition of 3,3-dimethyl-1-4-(propan-2-yl)phenylcyclobutane-1-carboxylic acid includes a phenyl ring substituted with a propyl group at the para position and a cyclobutane ring attached to the carboxylic acid functionality. This arrangement not only contributes to its distinct physical and chemical properties but also opens up possibilities for diverse biological activities. The presence of the cyclobutane ring introduces rigidity to the molecule, which can be exploited to enhance binding affinity and selectivity in drug design.

In recent years, there has been growing interest in exploring the pharmacological potential of compounds with similar structural motifs. The cycloalkyl-substituted aromatic systems have been shown to exhibit promising properties in various therapeutic areas. For instance, studies have indicated that such molecules can interact with biological targets in ways that may lead to novel mechanisms of action. This has prompted researchers to investigate 3,3-dimethyl-1-4-(propan-2-yl)phenylcyclobutane-1-carboxylic acid as a potential scaffold for developing new drugs.

One of the key aspects that make this compound intriguing is its ability to modulate biological pathways through precise interactions with target proteins and enzymes. The unique steric and electronic properties of the molecule allow it to fit into binding pockets of receptors and enzymes with high specificity. This has led to investigations into its potential as an intermediate in the synthesis of more complex pharmacophores. The carboxylic acid group, in particular, provides a versatile handle for further functionalization, enabling the creation of derivatives with enhanced pharmacological properties.

The synthesis of 3,3-dimethyl-1-4-(propan-2-yl)phenylcyclobutane-1-carboxylic acid presents both challenges and opportunities for synthetic chemists. The need for precise control over reaction conditions and stereochemistry is crucial to achieving the desired product with high yield and purity. Advances in synthetic methodologies have made it possible to construct such complex molecules more efficiently than ever before. Techniques such as transition metal-catalyzed reactions and asymmetric synthesis have been particularly valuable in this context.

Recent research has also highlighted the importance of computational methods in the study of this compound. Molecular modeling and simulation techniques have been employed to predict the binding modes of 3,3-dimethyl-1-4-(propan-2-yl)phenylcyclobutane-1-carboxylic acid with various biological targets. These studies provide valuable insights into how the molecule interacts with its intended targets at the molecular level, guiding the design of more effective derivatives.

In addition to its potential as a drug candidate, 3,3-dimethyl-1-4-(propan-2-y)phenylcyclobutane-1-carboxylic acid has shown promise in other areas of research. Its unique structural features make it a useful tool for studying fundamental principles in organic chemistry and biochemistry. By understanding how this compound behaves in different chemical environments, researchers can gain insights into broader principles that govern molecular interactions.

The future prospects for 3,3-dimethyl-1-(4-propylphenyl)cyclobutane carboxylic acid are bright, with ongoing studies aimed at uncovering its full potential. As more data becomes available on its biological activity and synthetic feasibility, it is likely that new applications will emerge. The combination of experimental and computational approaches will continue to drive innovation in this field, leading to novel discoveries and advancements.

In conclusion, 3,3-dimethyl 1 4 ( propan 2 yl ) phen ylcyclobutanecarboxylic acid, with CAS number 1537484 83 5, represents a significant compound in the realm of chemical biology and drug development. Its unique structure and promising pharmacological properties make it a valuable asset for researchers exploring new therapeutic interventions. As scientific understanding continues to evolve, it is expected that this molecule will play an increasingly important role in advancing our knowledge and capabilities in medicine.